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Compound of Interest

Compound Name: 1,4-Dibenzylpiperazine

Cat. No.: B181160

An In-depth Technical Guide to 1,4-
Dibenzylpiperazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Dibenzylpiperazine (DBZP), a
piperazine derivative commonly encountered as a byproduct in the synthesis of the recreational
drug Benzylpiperazine (BZP). While the biological and toxicological properties of DBZP are not

extensively studied, this document consolidates the available scientific information regarding its
molecular characteristics, analytical methodologies, and behavioral pharmacology.

Molecular Formula and Weight

1,4-Dibenzylpiperazine is a symmetrical molecule with two benzyl groups attached to the
nitrogen atoms of a piperazine ring. Its chemical properties are summarized in the table below.
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Property Value Citation(s)

Molecular Formula CisH22Nz2 [1112][3]

Molecular Weight 266.38 g/mol [11[2][3]
1,4-

IUPAC Name _ ) _ [4]
bis(phenylmethyl)piperazine

CAS Number 1034-11-3 [4]

Appearance White Powder [4]

The dihydrochloride salt of 1,4-Dibenzylpiperazine is also a common form, with a molecular
formula of CisH22N2 - 2HCI and a formula weight of 339.3 g/mol .[4][5]

Relationship to Benzylpiperazine (BZP)

1,4-Dibenzylpiperazine is primarily known as a chemical marker for impure or poorly
synthesized Benzylpiperazine (BZP), a recreational stimulant.[1] Its presence indicates that the
synthesis reaction may have been conducted at too high a temperature or with an excess of
benzyl chloride, leading to the dibenzylation of the piperazine ring.[1]
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Piperazine

Excess Benzyl Chloride

1 equivalent

Benzyl Chloride

1,4-Dibenzylpiperazine (DBZP)

Benzylpiperazine (BZP)

BZP (intermediate)

Presynaptic Neuron

M Dopamine Piperazine Derivatives (e.g., BZP)

Inhibition Inhibition

Increased Synaptic Serotonin Increased Synaptic Dopamine| | Serotonin Transporter (SERT) Dopamine Transporter (DAT)

Postsynaptic Neuron

Serotonin Receptors Dopamine Receptors
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Drug Ad ation (DBZP, PP, PP Conditioning Phase (Drug vs. Saline Paired Chambers) Test Session: Admini DBZP and R ing on Drug-appropriate Lever
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dibenzylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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